Cas no 86762-08-5 (methyl 4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate)

• Product Name: methyl 4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate
• CAS No: 86762-08-5
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• MDL: MFCD32691886
• CID: 5671436
• PubChem ID: 154853409
• Update Time: 2025-05-20

methyl 4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 1,4-dihydro-4-oxo-, methyl ester
• Methyl 4-oxo-1,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate
• Z2732947797
• 86762-08-5
• methyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate
• Methyl 4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylate
• EN300-26865610
• methyl 4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate

• MDL： MFCD32691886
• Inchi： 1S/C8H6N2O3S/c1-13-8(12)5-2-4-6(11)9-3-10-7(4)14-5/h2-3H,1H3,(H,9,10,11)
• InChI Key： DEVXTWOIKCSULQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 210.00991323g/mol
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 479.4±30.0 °C(Predicted)
• pka: 10.85±0.20(Predicted)

Additional information on methyl 4-oxo-3H,4H-thieno2,3-dpyrimidine-6-carboxylate

Methyl 4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidine-6-Carboxylate: A Comprehensive Overview

Methyl 4-Oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate, also known by its CAS number CAS No. 86762-08-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic structures combining a thiophene ring fused with a pyrimidine ring. The presence of the methyl ester group at the 6-position and the oxo group at the 4-position contributes to its unique chemical properties and potential biological activities.

The structure of methyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate is characterized by a fused bicyclic system with sulfur atoms in the thiophene ring and nitrogen atoms in the pyrimidine ring. This arrangement creates a rigid framework that can potentially interact with various biological targets, such as enzymes or receptors, making it a promising candidate for drug development. Recent studies have explored its potential as a modulator of kinase activity, which is crucial in signaling pathways involved in cancer and inflammatory diseases.

One of the most recent advancements in understanding this compound involves its role in inhibiting specific protein kinases. Researchers have utilized computational chemistry techniques, such as molecular docking and dynamics simulations, to predict how methyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate interacts with kinase domains. These studies suggest that the compound's thienopyrimidine core provides a scaffold for binding to ATP pockets, which are common targets for kinase inhibitors.

In addition to its enzymatic activity, the compound has shown promise in modulating cellular signaling pathways. For instance, experiments with human cancer cell lines have demonstrated that methyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate can induce apoptosis by activating caspase pathways. This effect is particularly notable in cells overexpressing certain oncogenes, suggesting its potential as a targeted therapy for specific cancer types.

The synthesis of this compound has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern approaches utilizing microwave-assisted synthesis and catalytic systems have significantly improved both yield and purity. These advancements have facilitated further research into the compound's properties and applications.

Moreover, the stability and bioavailability of methyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate have been evaluated in preclinical models. Studies indicate that the compound exhibits moderate solubility in aqueous solutions and good permeability across cellular membranes, which are essential attributes for drug candidates aiming for systemic delivery.

In conclusion, methyl 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylate, or CAS No. 86762-08-5, represents a valuable molecule in contemporary chemical research due to its unique structure and diverse biological activities. Its potential as an anti-cancer agent and kinase inhibitor underscores its importance in drug discovery efforts. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly contribute to its development as a therapeutic agent.